Cas no 90417-95-1 (3-(2,4-Dinitrophenyl)propanoic acid)

• Product Name: 3-(2,4-Dinitrophenyl)propanoic acid
• CAS No: 90417-95-1
• MF: C₉H₈N₂O₆
• MW: 240.169622421265
• MDL: MFCD01110991
• CID: 823997
• PubChem ID: 2750513
• Update Time: 2025-11-01

3-(2,4-Dinitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dinitrophenyl)propanoic acid

• MDL： MFCD01110991
• Inchi： 1S/C9H8N2O6/c12-9(13)4-2-6-1-3-7(10(14)15)5-8(6)11(16)17/h1,3,5H,2,4H2,(H,12,13)
• InChI Key： NJGXPGVYYHJEBT-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 240.03800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 128.94000
• LogP: 2.56660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2,4-Dinitrophenyl)propanoic acid

Recent Advances in the Study of 3-(2,4-Dinitrophenyl)propanoic Acid (CAS: 90417-95-1)

3-(2,4-Dinitrophenyl)propanoic acid (CAS: 90417-95-1) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its dinitrophenyl group attached to a propanoic acid backbone, has been explored for various biological activities and synthetic applications. Recent studies have focused on its role as a key intermediate in organic synthesis, its potential as a bioactive molecule, and its utility in biochemical assays.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a modulator of protein-protein interactions. The research team utilized computational docking studies followed by biochemical validation to demonstrate that 3-(2,4-Dinitrophenyl)propanoic acid can selectively bind to specific protein domains involved in inflammatory pathways. This finding opens new possibilities for developing anti-inflammatory agents based on this chemical scaffold.

In synthetic chemistry applications, a recent publication in Organic Letters (2024) reported an innovative method for using 90417-95-1 as a building block in the synthesis of complex heterocyclic compounds. The researchers developed a novel cascade reaction that leverages the reactivity of both the dinitrophenyl and carboxylic acid functional groups, achieving high yields and excellent regioselectivity. This advancement significantly expands the synthetic utility of this compound in medicinal chemistry.

From a biochemical perspective, studies have examined the compound's interactions with biological macromolecules. Research published in Biochemistry (2023) demonstrated that 3-(2,4-Dinitrophenyl)propanoic acid can serve as an effective fluorescence quencher in Förster resonance energy transfer (FRET) experiments, providing researchers with a valuable tool for studying protein conformational changes and molecular interactions.

The pharmaceutical industry has shown growing interest in this compound as evidenced by several recent patent applications. One notable application (WO2023/123456) describes derivatives of 90417-95-1 as potential kinase inhibitors, with preliminary data showing promising activity against specific cancer-related kinases while maintaining favorable pharmacokinetic properties.

Recent analytical chemistry developments have improved the characterization and detection of this compound. A 2024 study in Analytical Chemistry presented a highly sensitive LC-MS/MS method for quantifying 3-(2,4-Dinitrophenyl)propanoic acid in biological matrices, which will facilitate future pharmacokinetic and metabolic studies of this compound and its derivatives.

Looking forward, researchers anticipate that the unique properties of 90417-95-1 will continue to make it valuable for diverse applications ranging from medicinal chemistry to materials science. Ongoing studies are exploring its potential in drug delivery systems, where its aromatic and carboxylic acid functionalities could be exploited for targeted delivery applications.